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Compound of Interest

Compound Name: 4-(2-Bromoethoxy)benzaldehyde

Cat. No.: B1266921 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(2-Bromoethoxy)benzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of intermediate compounds is paramount for successful

synthesis and application. This technical guide provides a detailed overview of the core

physical properties of 4-(2-Bromoethoxy)benzaldehyde, outlines experimental protocols for

their determination, and situates the compound within a practical synthetic workflow.

Core Physical Properties
4-(2-Bromoethoxy)benzaldehyde is an aromatic organic compound that integrates a

benzaldehyde moiety with a 2-bromoethoxy substituent.[1] This structure imparts a dual

reactivity, making it a valuable intermediate in the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals.[1] The presence of the bromine atom provides a

reactive site for nucleophilic substitution, while the aldehyde group can participate in a wide

range of organic reactions.[1][2] Depending on its purity and the ambient temperature, the

compound can present as a colorless to pale yellow liquid or solid.[1]

Quantitative Data Summary
The key physical properties of 4-(2-Bromoethoxy)benzaldehyde are summarized in the table

below for ease of reference and comparison.
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Property Value Source(s)

Molecular Formula C9H9BrO2 [1][3][4]

Molecular Weight 229.07 g/mol [3][4][5]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Melting Point 61-64 °C [6]

Boiling Point 119-132 °C at 0.4 Torr [6]

Refractive Index 1.587 [6]

Solubility
Higher solubility in organic

solvents than in water
[1][2]

CAS Number 52191-15-8 [1][3][6]

Experimental Protocols
The determination of the physical properties of organic compounds like 4-(2-
Bromoethoxy)benzaldehyde relies on standardized laboratory techniques. The following are

detailed methodologies for key experiments.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Objective: To determine the melting point range of 4-(2-Bromoethoxy)benzaldehyde.

Apparatus: Melting point apparatus (e.g., Vernier Melt Station or similar), capillary tubes,

sample of 4-(2-Bromoethoxy)benzaldehyde.[7]

Procedure:

Ensure the 4-(2-Bromoethoxy)benzaldehyde sample is crystalline and dry. If it is a liquid

at room temperature, this protocol is not applicable.
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Load a small amount of the powdered solid into a capillary tube to a depth of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 10-15 °C below the expected

melting point (61-64 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).

Boiling Point Determination (Reduced Pressure)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The boiling point of 4-(2-Bromoethoxy)benzaldehyde is reported under

reduced pressure to avoid decomposition at higher temperatures.

Objective: To determine the boiling point of 4-(2-Bromoethoxy)benzaldehyde using simple

distillation under vacuum.

Apparatus: Round-bottom flask, distillation head, condenser, receiving flask, thermometer,

vacuum source, heating mantle.[7]

Procedure:

Place a sample of liquid 4-(2-Bromoethoxy)benzaldehyde into a round-bottom flask.

Assemble a simple distillation apparatus, ensuring all glass joints are properly sealed for

vacuum.[7]

Position the thermometer bulb so that the top of the bulb is level with the bottom of the

side arm of the distillation head.[7]
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Connect the apparatus to a vacuum pump and reduce the pressure to the desired level

(e.g., 0.4 Torr).

Begin heating the liquid in the round-bottom flask.[7]

Observe the temperature as the liquid begins to boil and its vapor rises.

The temperature will stabilize as the vapor surrounds the thermometer bulb; this stable

temperature is the boiling point at that specific pressure.[7]

Record the boiling point range and the corresponding pressure.

Solubility Assessment
Solubility is a qualitative measure of the ability of a solute to dissolve in a solvent. The principle

of "like dissolves like" is a useful guide, where polar compounds dissolve in polar solvents and

non-polar compounds in non-polar solvents.

Objective: To qualitatively assess the solubility of 4-(2-Bromoethoxy)benzaldehyde in water

and a representative organic solvent.

Apparatus: Test tubes, Pasteur pipettes, 4-(2-Bromoethoxy)benzaldehyde, deionized

water, and an organic solvent (e.g., dichloromethane or ethanol).

Procedure:

Label two test tubes, one for water and one for the organic solvent.

Add approximately 1 mL of each solvent to the respective test tube.

Add a small amount (e.g., 20-30 mg or 1-2 drops) of 4-(2-Bromoethoxy)benzaldehyde to

each test tube.

Gently agitate the mixtures.

Observe whether the compound dissolves completely, is partially soluble, or is insoluble.

[8]
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Record the observations. 4-(2-Bromoethoxy)benzaldehyde is expected to show limited

solubility in water and good solubility in organic solvents like dichloromethane or ethanol.

[1][2]

Application in Synthesis: A Workflow Example
4-(2-Bromoethoxy)benzaldehyde is primarily utilized as a building block in organic synthesis.

The bromoethoxy group is a good leaving group in nucleophilic substitution reactions, allowing

for the introduction of various functionalities. The following diagram illustrates a general

workflow for such a reaction.

General Workflow for Nucleophilic Substitution

Reaction Setup

Reaction Conditions Workup and Isolation Purification

4-(2-Bromoethoxy)benzaldehyde
in appropriate solvent

Reaction Mixture

1. Add to flask

Nucleophile (Nu-H or Nu-) 2. Add to flask

Heat and Stir
(e.g., reflux) Monitor by TLC Quench Reaction Liquid-Liquid Extraction Dry Organic Layer Concentrate in vacuo Column Chromatography

or Recrystallization
Final Product:

4-(2-Nu-ethoxy)benzaldehyde

Click to download full resolution via product page

Caption: General workflow for a nucleophilic substitution reaction using 4-(2-
Bromoethoxy)benzaldehyde.

Conclusion
4-(2-Bromoethoxy)benzaldehyde is a versatile chemical intermediate with well-defined

physical properties. Its utility in synthetic chemistry is significant, providing a scaffold for the

creation of a diverse range of more complex molecules. The experimental protocols outlined in

this guide are fundamental to verifying the identity and purity of this compound, ensuring its

suitability for downstream applications in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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